Cas no 628331-56-6 (1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester)
628331-56-6 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester
CAS No:628331-56-6
MF:C15H18N2O3
MW:274.315023899078
CID:1640237
Update Time:2024-09-12
1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester
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- Inchi: 1S/C15H18N2O3/c1-3-17-10-13(15(18)19-4-2)14(16-17)20-11-12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3
- InChI Key: AMFNKXYGRRRNKI-UHFFFAOYSA-N
- SMILES: N1(CC)C=C(C(OCC)=O)C(OCC2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 274.13184
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 415.9±30.0 °C(Predicted)
- PSA: 53.35
- pka: -0.42±0.10(Predicted)
1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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